(3-ethoxy-4-methoxybenzyl)[2-(4-fluorophenyl)ethyl]amine

• IUPAC Name: N-[(3-ethoxy-4-methoxyphenyl)methyl]-2-(4-fluorophenyl)ethanamine
• InChI: InChI=1S/C18H22FNO2/c1-3-22-18-12-15(6-9-17(18)21-2)13-20-11-10-14-4-7-16(19)8-5-14/h4-9,12,20H,3,10-11,13H2,1-2H3
• InChI Key: SSUFBOOHILVGKZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CNCCC2=CC=C(C=C2)F)OC
• Molecular Formula: C18H22FNO2
• Molecular Weight: 303.4 g/mol

Description

(3-ethoxy-4-methoxybenzyl)[2-(4-fluorophenyl)ethyl]amine, also known as FEN, is a chemical compound with potential applications in scientific research. It is a member of the phenethylamine class of compounds and is similar in structure to other psychoactive substances such as amphetamines and phenethylamines. FEN has been shown to have potential therapeutic effects in a variety of areas, including neurology, psychiatry, and addiction research.

Mechanism of Action

(3-ethoxy-4-methoxybenzyl)[2-(4-fluorophenyl)ethyl]amine is believed to work by increasing the levels of certain neurotransmitters in the brain, particularly dopamine and norepinephrine. These neurotransmitters play important roles in regulating mood, motivation, and cognition, and their dysregulation has been implicated in a number of psychiatric and neurological disorders.
Biochemical and Physiological Effects:
(3-ethoxy-4-methoxybenzyl)[2-(4-fluorophenyl)ethyl]amine has been shown to have a number of biochemical and physiological effects, including increased heart rate and blood pressure, decreased appetite, and increased levels of certain hormones such as cortisol and prolactin. These effects are thought to be related to its activity as a psychoactive substance.

Advantages and Limitations for Lab Experiments

(3-ethoxy-4-methoxybenzyl)[2-(4-fluorophenyl)ethyl]amine has several advantages as a research tool, including its relatively low toxicity and the fact that it can be easily synthesized in the laboratory. However, it also has limitations, including the fact that its effects can be difficult to study in vivo due to its rapid metabolism and short half-life.

Future Directions

There are several potential future directions for research on (3-ethoxy-4-methoxybenzyl)[2-(4-fluorophenyl)ethyl]amine. One area of interest is its potential use in the treatment of addiction, particularly in the context of opioid addiction. (3-ethoxy-4-methoxybenzyl)[2-(4-fluorophenyl)ethyl]amine has been shown to have potential as a replacement therapy for opioids, and further research in this area could lead to the development of new treatments for addiction. Another area of interest is its potential use in the treatment of neurodegenerative diseases such as Parkinson's disease. (3-ethoxy-4-methoxybenzyl)[2-(4-fluorophenyl)ethyl]amine has been shown to have neuroprotective effects in animal models, and further research in this area could lead to the development of new treatments for these conditions. Additionally, further research is needed to fully understand the biochemical and physiological effects of (3-ethoxy-4-methoxybenzyl)[2-(4-fluorophenyl)ethyl]amine, as well as its potential risks and benefits as a research tool.

Scientific Research Applications

(3-ethoxy-4-methoxybenzyl)[2-(4-fluorophenyl)ethyl]amine has been the subject of a number of scientific studies, particularly in the areas of neurology and psychiatry. It has been shown to have potential therapeutic effects in the treatment of depression, anxiety, and addiction. (3-ethoxy-4-methoxybenzyl)[2-(4-fluorophenyl)ethyl]amine has also been studied for its potential use in the treatment of Parkinson's disease and other neurological disorders.